Cas no 1461714-38-4 (5-(1H-1,2,3-Triazol-4-yl)pentanoic acid)

• Product Name: 5-(1H-1,2,3-Triazol-4-yl)pentanoic acid
• CAS No: 1461714-38-4
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 2133595
• PubChem ID: 69479585
• Update Time: 2025-07-19

5-(1H-1,2,3-Triazol-4-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-pentanoic acid
• 5-(1H-1,2,3-Triazol-4-yl)pentanoic acid
• NLAOMPHIYUFTPV-UHFFFAOYSA-N
• NE30003
• Z1655104266

• Inchi： 1S/C7H11N3O2/c11-7(12)4-2-1-3-6-5-8-10-9-6/h5H,1-4H2,(H,11,12)(H,8,9,10)
• InChI Key： NLAOMPHIYUFTPV-UHFFFAOYSA-N
• SMILES： OC(CCCCC1C=NNN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 152
• Topological Polar Surface Area: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 5-(1H-1,2,3-Triazol-4-yl)pentanoic acid

5-(1H-1,2,3-Triazol-4-yl)pentanoic acid (CAS No. 1461714-38-4): A Comprehensive Overview

5-(1H-1,2,3-Triazol-4-yl)pentanoic acid (CAS No. 1461714-38-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound is characterized by its unique structure, which combines a pentanoic acid moiety with a 1,2,3-triazole ring. The 1,2,3-triazole ring is known for its stability and bioisosteric properties, making it an attractive scaffold for the design of novel pharmaceuticals and bioactive molecules.

The synthesis of 5-(1H-1,2,3-Triazol-4-yl)pentanoic acid can be achieved through various methods, including the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This "click" reaction is highly efficient and selective, allowing for the facile preparation of this compound with high yields and purity. The CuAAC reaction has been widely used in the synthesis of complex molecules due to its robustness and compatibility with a wide range of functional groups.

In terms of its physicochemical properties, 5-(1H-1,2,3-Triazol-4-yl)pentanoic acid is a white crystalline solid with a molecular weight of 169.18 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. The compound's solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

The biological activity of 5-(1H-1,2,3-Triazol-4-yl)pentanoic acid has been extensively studied in recent years. Research has shown that this compound exhibits a range of bioactive properties, including anti-inflammatory, anti-cancer, and anti-microbial activities. For instance, studies have demonstrated that 5-(1H-1,2,3-Triazol-4-yl)pentanoic acid can inhibit the activity of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

In the context of cancer research, 5-(1H-1,2,3-Triazol-4-yl)pentanoic acid has been found to exhibit cytotoxic effects on various cancer cell lines. Specifically, it has shown promising results in inhibiting the growth of breast cancer cells by inducing apoptosis and cell cycle arrest. These findings suggest that this compound could be a potential lead for the development of new anti-cancer drugs.

The antimicrobial properties of 5-(1H-1,2,3-Triazol-4-yl)pentanoic acid have also been explored. Studies have shown that this compound can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

Beyond its direct biological activities, 5-(1H-1,2,3-Triazol-4-yl)pentanoic acid has also been used as a building block in the synthesis of more complex molecules. For example, it has been incorporated into peptidomimetics and small molecule inhibitors designed to target specific protein-protein interactions or enzymatic activities. The versatility of this compound makes it a valuable tool in drug discovery and development.

In conclusion, 5-(1H-1,2,3-Triazol-4-yl)pentanoic acid (CAS No. 1461714-38-4) is a multifaceted compound with significant potential in various areas of medicinal chemistry and biochemistry. Its unique structure and diverse biological activities make it an attractive candidate for further research and development as a therapeutic agent or as a building block for more complex molecules.